4-iodo-N,N-dimethylbenzenesulfonamide
Overview
Description
“4-iodo-N,N-dimethylbenzenesulfonamide” is a chemical compound with the molecular formula C8H10INO2S . It has a molecular weight of 311.14 g/mol . The IUPAC name for this compound is this compound .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C8H10INO2S/c1-10(2)13(11,12)8-5-3-7(9)4-6-8/h3-6H,1-2H3 . The compound’s structure includes an iodine atom attached to a benzene ring, which is also attached to a sulfonamide group with two methyl groups .
Physical And Chemical Properties Analysis
“this compound” has a molecular weight of 311.14 g/mol . It has a computed XLogP3 value of 3.2 . The compound has 0 hydrogen bond donors, 3 hydrogen bond acceptors, and 2 rotatable bonds . Its exact mass and monoisotopic mass are both 310.94770 g/mol . The topological polar surface area is 45.8 Ų .
Scientific Research Applications
4-iodo-N,N-dimethylbenzenesulfonamide is a chemical compound that has garnered attention in various scientific research fields due to its unique properties and potential applications. While specific studies directly focusing on this compound are limited, the broader context of research around similar sulfonamide compounds and iodine-containing molecules provides insights into possible applications and benefits of such chemicals in scientific research.
Applications in Synthesis and Chemical Research
The synthesis and characterization of novel cyclic compounds containing aminobenzenesulfonamide derivatives, which share a structural motif with this compound, highlight the compound's potential in creating multifunctional chemical agents. These compounds have been explored for their use in sequential Nicholas and Pauson-Khand reactions, producing unique polyheterocyclic compounds. Such research underscores the versatility and value of sulfonamide derivatives in organic synthesis and pharmaceutical developments (Kaneda, 2020).
Electrochemical Surface Finishing and Energy Storage
Research into Lewis acidic haloaluminate room-temperature ionic liquids, such as those containing iodine, has seen significant progress. These materials, related by their iodine content to this compound, have been applied in electroplating and energy storage technologies. Developments in these areas could imply potential applications for iodine-containing compounds like this compound in enhancing electrochemical technologies and contributing to more efficient energy storage solutions (Tsuda, Stafford, & Hussey, 2017).
Biomedical and Pharmaceutical Research
The fundamental importance of ionic interactions in liquid phases, especially in the context of ionic liquids and their applications in biotechnology and pharmacy, provides a framework for considering the applications of this compound. Research in this field has shifted towards exploiting the unique properties of ionic compounds for innovative projects in medicine and biochemistry, suggesting potential biomedical or pharmaceutical applications for similar iodine-containing compounds (Egorova & Ananikov, 2018).
properties
IUPAC Name |
4-iodo-N,N-dimethylbenzenesulfonamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10INO2S/c1-10(2)13(11,12)8-5-3-7(9)4-6-8/h3-6H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QPKJEIFWPMIDDL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)S(=O)(=O)C1=CC=C(C=C1)I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10INO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90355450 | |
Record name | 4-iodo-N,N-dimethylbenzenesulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90355450 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
311.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
22184-85-6 | |
Record name | 4-iodo-N,N-dimethylbenzenesulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90355450 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.